2-methoxy-N-({[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-methoxy-N-[[4-(4-methylphenyl)-1,3-thiazol-2-yl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H17N3O2S2/c1-12-7-9-13(10-8-12)15-11-26-19(20-15)22-18(25)21-17(23)14-5-3-4-6-16(14)24-2/h3-11H,1-2H3,(H2,20,21,22,23,25)
• InChI Key: BYIXPSPHOKZACQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=S)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H17N3O2S2
• Molecular Weight: 383.5 g/mol

Description

The compound “2-methoxy-N-({[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide” is a complex organic molecule. It contains several functional groups, including a methoxy group, a thiazole ring, an amide group, and a carbonothioyl group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, a five-membered ring containing nitrogen and sulfur, would likely be a key feature of the molecule’s structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The thiazole ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The amide group could participate in hydrolysis reactions under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could make the compound soluble in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological targets in the body to exert its effects. The specific targets and mechanism of action would need to be determined through experimental studies.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. This could include tests for toxicity, flammability, and environmental impact.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. If it’s intended to be a drug, it would need to undergo extensive testing to determine its efficacy, safety, and mechanism of action.